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Compound of Interest

Compound Name: Fenfangjine G

Cat. No.: B1493578 Get Quote

A comprehensive review of available scientific literature reveals a significant lack of evidence to

support any anticancer activity of the compound Fenfangjine G. Despite targeted searches for

experimental data, no studies were found that evaluated its effects on any cancer cell lines.

Therefore, a comparison guide on its anticancer activity, including quantitative data and

experimental protocols, cannot be compiled at this time.

Fenfangjine G is a known alkaloid isolated from the plant Stephania tetrandra, also known as

"Fen Fang Ji" in traditional Chinese medicine.[1] This plant is a source of various other

alkaloids, some of which, like tetrandrine and fangchinoline, have been investigated for their

potential anticancer properties.[1] However, Fenfangjine G itself does not appear to have been

a subject of cancer research based on accessible scientific publications.

The compound is listed in several chemical supplier catalogs, indicating its availability for

research purposes.[2][3][4][5] It has also been identified as a component in traditional Chinese

medicine formulations such as Fangji Huangqi Tang (FHT), which has been studied for

conditions like nephrotic syndrome and its anti-inflammatory properties.[6][7][8] One review

focusing on natural inhibitors of the angiotensin-converting enzyme (ACE) listed Fenfangjine G
as "inactive".[9]

The absence of any published research on the anticancer effects of Fenfangjine G means that

no data on its half-maximal inhibitory concentration (IC50) in different cancer cell lines, its

mechanism of action, or the signaling pathways it might affect in cancer cells is available.
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Consequently, the creation of comparative data tables and signaling pathway diagrams as

requested is not feasible.

Researchers and drug development professionals interested in the anticancer potential of

compounds from Stephania tetrandra may find a wealth of information on other alkaloids from

this plant. However, for Fenfangjine G specifically, its potential in oncology remains unexplored

in the public scientific domain. Further primary research would be required to determine if

Fenfangjine G possesses any anticancer activity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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